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Hydromadinone Hydromadinone
Brand Name: Vulcanchem
CAS No.: 16469-74-2
VCID: VC0098364
InChI: InChI=1S/C21H29ClO3/c1-12(23)21(25)9-6-16-14-11-18(22)17-10-13(24)4-7-19(17,2)15(14)5-8-20(16,21)3/h10,14-16,18,25H,4-9,11H2,1-3H3/t14-,15+,16+,18+,19-,20+,21+/m1/s1
SMILES: CC(=O)C1(CCC2C1(CCC3C2CC(C4=CC(=O)CCC34C)Cl)C)O
Molecular Formula: C21H29ClO3
Molecular Weight: 364.9 g/mol

Hydromadinone

CAS No.: 16469-74-2

Main Products

VCID: VC0098364

Molecular Formula: C21H29ClO3

Molecular Weight: 364.9 g/mol

Hydromadinone - 16469-74-2

CAS No. 16469-74-2
Product Name Hydromadinone
Molecular Formula C21H29ClO3
Molecular Weight 364.9 g/mol
IUPAC Name (6S,8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C21H29ClO3/c1-12(23)21(25)9-6-16-14-11-18(22)17-10-13(24)4-7-19(17,2)15(14)5-8-20(16,21)3/h10,14-16,18,25H,4-9,11H2,1-3H3/t14-,15+,16+,18+,19-,20+,21+/m1/s1
Standard InChIKey IMUIZZGKYILUHZ-SCUQKFFVSA-N
Isomeric SMILES CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H](C4=CC(=O)CC[C@]34C)Cl)C)O
SMILES CC(=O)C1(CCC2C1(CCC3C2CC(C4=CC(=O)CCC34C)Cl)C)O
Canonical SMILES CC(=O)C1(CCC2C1(CCC3C2CC(C4=CC(=O)CCC34C)Cl)C)O
PubChem Compound 216252
Last Modified Nov 11 2021
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